Cas no 646-01-5 (3-(Methylthio)propionic acid)

• Product Name: 3-(Methylthio)propionic acid
• CAS No: 646-01-5
• MF: C₄H₈O₂S
• MW: 120.170120239258
• MDL: MFCD00059635
• CID: 39411
• PubChem ID: 563
• Update Time: 2025-04-18

3-(Methylthio)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methylthio)propionic acid
• 3-Methythiopropionic acid
• 3-Methylmercaptopropionic Acid
• 3-methylsulfanylpropanoic acid
• 3-Methylsulfanylpropionic acid
• Propanoic acid 3-(methylthio)-
• 3-METHYLTHIOPROPIONIC ACID
• 3-(Methylmercapto)propionic Acid
• 3-methylthiopropionate
• 3-(Methylsulfanyl)propanoic acid
• 4-Thiapentanoic acid
• Propanoic acid, 3-(methylthio)-
• 3-(Methylthio)propanoic acid
• Propionic acid, 3-(methylthio)-
• 3-methyl-thiopropionic acid
• F523ALI47D
• 3-Methylsulfanyl-Propionic Acid
• CAOMCZAIALVUPA-UHFFFAOYSA-N
• 3-(methylsulfanyl)propanoate
• 3-(methyl-sulfanyl)-pr
• 3-methylthiopropanoic acid
• 3-methylthiopropanoate
• 646-01-5
• 3-METHYLTHIOPROPIONICACID

• MDL： MFCD00059635
• Inchi： 1S/C4H8O2S/c1-7-3-2-4(5)6/h2-3H2,1H3,(H,5,6)
• InChI Key： CAOMCZAIALVUPA-UHFFFAOYSA-N
• SMILES： CSCCC(=O)O
• BRN： 1743054

Computed Properties

• Exact Mass: 104.03000
• Monoisotopic Mass: 120.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.4
• Topological Polar Surface Area: 62.6

Experimental Properties

• Color/Form: Colorless to grayish yellow liquid.
• Density: 1.160
• Melting Point: 16°C
• Boiling Point: 130°C/15mmHg
• Flash Point: 130°C/15mm
• Refractive Index: 1.4884
• PSA: 52.32000
• LogP: 1.67190
• Solubility: Not determined.

3-(Methylthio)propionic acid Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• HazardClass：8
• PackingGroup：III
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：II
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters